ethyl 4,5,6,7-tetrahydro-1H-pyrrolo[2,3-c]pyridine-2-carboxylate

• Molecular Formula: C10H14N2O2
• Molecular Weight: 194.23 g/mol
• IUPAC Name: ethyl 4,5,6,7-tetrahydro-1H-pyrrolo[2,3-c]pyridine-2-carboxylate
• InChI: InChI=1S/C10H14N2O2/c1-2-14-10(13)8-5-7-3-4-11-6-9(7)12-8/h5,11-12H,2-4,6H2,1H3
• InChI Key: MMPCEQUSDNZYMA-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=CC2=C(N1)CNCC2

Description

Ethyl 4,5,6,7-tetrahydro-1H-pyrrolo[2,3-c]pyridine-2-carboxylate is a useful research compound. Its molecular formula is C10H14N2O2 and its molecular weight is 194.23 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

Ethyl 1H-pyrrolo[2,3-c]pyridine-2-carboxylate (4.225 g, 22.21 mmol) was dissolved in acetic acid (150 mL) and 5% Rh/Al2O3 (9.144 g, 0.2 eq.) was added. The suspension was hydrogenated (45 Bars) at rt for 4 days then at 50° C. for 7 days. The catalyst was removed by filtration through a Celite pad, was washed with acetic acid and the filtrate was evaporated. The residue was dissolved in DCM, washed with saturated aqueous solution of NaHCO3 and aqueous phases were extracted with DCM. The combined organic layers were washed with brine, dried over Na2SO4 and concentrated to give the title compound (4.183 g, 97%). HPLC purity: 92%. M+(LC-MS (ESI)): 195, M−(LC-MS (ESI)): 193

Synthesis routes and methods II

Procedure details

To a solution of ethyl 6-benzyl-4,5,6,7-tetrahydro-1H-pyrrolo[2,3-c]pyridine-2-carboxylate (1.0 eq) in ethanol was added 10% Pd/C (w/w), and the reaction was carried under hydrogen atmosphere overnight. Reaction mixture was filtered through celite and concentrated to afford crude product which on purification afforded compound ethyl 4,5,6,7-tetrahydro-1H-pyrrolo[2,3-c]pyridine-2-carboxylate.